N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methylphenyl)urea

• IUPAC Name: 1-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C14H12N4O2S/c1-9-4-6-10(7-5-9)15-13(19)16-14-18-17-12(21-14)11-3-2-8-20-11/h2-8H,1H3,(H2,15,16,18,19)
• InChI Key: AUORXTPJAITHLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)C3=CC=CO3
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol

Description

The compound of interest belongs to a class of chemicals that includes (thio)urea and 1,3,4-thiadiazole derivatives, known for their broad spectrum of biological activities and importance in medicinal chemistry. These compounds are studied for their potential therapeutic applications, highlighting the significance of their synthesis, molecular structure analysis, and exploration of chemical and physical properties.

Synthesis Analysis

(Thio)ureas and benzothiazoles are synthesized through reactions of substituted 2-aminobenzothiazoles with iso(thio)cyanates, (thio)phosgenes, (thio)carbamoyl chlorides, 1,1’-(thio)carbonyldiimidazoles, and carbon disulfide. These methods emphasize the adaptability and complexity of synthesizing compounds within this chemical family, providing a foundation for understanding the synthesis of the specific compound mentioned (J. Mendieta-Wejebe et al., 2023).

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives, closely related to the compound , showcases a heterocyclic core integral to their biological activity and chemical properties. The inclusion of sulfur and nitrogen within the heterocycle contributes to its reactivity and potential for therapeutic use, implying the relevance of such structures in medicinal chemistry research (M. Lelyukh et al., 2023).

Chemical Reactions and Properties

The chemical reactivity of thiadiazoles and related compounds involves interactions with various biological targets, influencing their utility in drug design. Their ability to undergo various chemical reactions enables the development of derivatives with enhanced biological activities, suggesting the potential versatility of the compound (Vivek K Gour et al., 2023).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate precautions should be taken when handling to avoid exposure and potential harm.

Future Directions

Compounds containing furyl and thiadiazole groups are of interest in various fields, including medicinal chemistry and materials science. Future research might explore the synthesis of similar compounds, their potential biological activity, and their physical and chemical properties.